Cas no 143329-17-3 (Azetidine, 3-(2,6-dimethylphenoxy)-1-ethyl-)

Azetidine, 3-(2,6-dimethylphenoxy)-1-ethyl- structure
143329-17-3 structure
Product Name:Azetidine, 3-(2,6-dimethylphenoxy)-1-ethyl-
CAS No:143329-17-3
MF:C13H19NO
MW:205.296063661575
CID:1312955
PubChem ID:10198164
Update Time:2025-04-20

Azetidine, 3-(2,6-dimethylphenoxy)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Azetidine, 3-(2,6-dimethylphenoxy)-1-ethyl-
    • SCHEMBL9683909
    • DTXSID801273612
    • 3-(2,6-dimethylphenoxy)-1-ethylazetidine
    • 143329-17-3
    • Inchi: 1S/C13H19NO/c1-4-14-8-12(9-14)15-13-10(2)6-5-7-11(13)3/h5-7,12H,4,8-9H2,1-3H3
    • InChI Key: JCAVZPSIYJIOPO-UHFFFAOYSA-N
    • SMILES: O(C1C(C)=CC=CC=1C)C1CN(CC)C1

Computed Properties

  • Exact Mass: 205.14677
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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